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Compound of Interest

Compound Name: Emilium tosylate

CAS No.: 30716-01-9

Cat. No.: B1624271

Get Quote

Executive Safety Summary & Hazard
Characterization
Emilium Tosylate (Ethyl(3-methoxybenzyl)dimethylaminium 4-methylbenzenesulfonate) is a

quaternary ammonium compound with potent antiarrhythmic and cardiac depressant

properties. Unlike benign laboratory salts, this compound presents a specific pharmacological

hazard: accidental systemic absorption can lead to bradycardia, hypotension, or conduction

block.

As a Senior Application Scientist, I categorize this material as a High Potency Active

Pharmaceutical Ingredient (HPAPI) for handling purposes. In the absence of a specific

Occupational Exposure Limit (OEL), we must apply a Default Control Banding strategy.
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Property Data Operational Implication

CAS Number 30716-01-9
Use for inventory tracking and

waste labeling.

Molecular Formula C₁₉H₂₇NO₄S
Quaternary ammonium salt

structure.

Molecular Weight 365.49 g/mol
Heavy powder; potential for

static charge accumulation.

Physical State Crystalline Solid
High dust generation potential

during weighing.

Pharmacological Class
Class III Antiarrhythmic

(Analogous)

Target Organ: Heart. Risk:

Arrhythmia/Cardiac Arrest.

Solubility Soluble in water/polar solvents
Rapid systemic uptake if in

solution.

Risk Assessment & Control Banding
Since no regulatory OEL exists for Emilium Tosylate, we utilize the Performance-Based

Exposure Control Limits (PB-ECL) approach. Based on its structural similarity to Bretylium and

its classification as a cardiac depressant, we assign it to Occupational Health Band 4 (OEB 4).

Target OEL: < 10 µg/m³ (8-hour TWA)

Critical Hazard: Cardiotoxicity via inhalation or mucous membrane absorption.

The "Static Trap" (Expert Insight)
Quaternary ammonium tosylates are notorious for accumulating static charge. When using a

spatula to transfer the powder, the particles often "jump" or repel, creating an invisible aerosol

cloud.

Control: Use an ionizing bar or anti-static gun inside the balance enclosure. Never weigh this

compound on an open bench.
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Personal Protective Equipment (PPE) Matrix
This protocol relies on a "Redundant Barrier" system. Do not rely on a single layer of

protection.

Body Zone PPE Requirement Technical Rationale

Respiratory

PAPR (Powered Air Purifying

Respirator) with HEPA filters

OR N95/P3only if handled

inside a certified Class II

Biosafety Cabinet (BSC).

Prevents inhalation of micro-

particles. Cardiac agents

require zero-tolerance for

inhalation.

Dermal (Hands)

Double Gloving:1. Inner: Nitrile

(4 mil) 2. Outer: Extended-cuff

Nitrile (5-8 mil)

Visual breach detection. Nitrile

provides excellent resistance

to tosylate salts.

Dermal (Body)

Tyvek® Lab Coat (Closed

front) or Coveralls with elastic

cuffs.

Prevents dust accumulation on

street clothes. Cotton coats

trap powder and become

secondary contamination

sources.

Ocular
Chemical Goggles (Indirect

Vent).

Safety glasses are insufficient

due to the risk of airborne dust

entering the tear duct (rapid

systemic absorption).

Operational Workflow: Safe Handling Protocol
Pre-Operational Setup

Engineering Control: Verify the Fume Hood or Powder Containment Balance Enclosure is

operating at 80–100 fpm face velocity.

Deactivation Prep: Prepare a spray bottle of 10% Sodium Dodecyl Sulfate (SDS) or a

specific surfactant cleaner. Simple water often spreads hydrophobic powders; a surfactant

encapsulates them.
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Step-by-Step Weighing Procedure
Don PPE according to the matrix above.

Static Neutralization: Pass the anti-static gun over the weighing boat and the bulk container

before opening.

Transfer:

Open the container only inside the hood.

Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination.

Technique: Use the "tap and pour" method rather than scooping to minimize dust

disturbance.

Wet Down: If preparing a solution, add the solvent to the weighing vessel immediately after

weighing (if protocol permits) to sequester the dust into a liquid phase.

Closure: Wipe the threads of the bulk container with a Kimwipe dampened with surfactant

before recapping. This prevents "crunchy" caps that release dust upon next opening.

Visualizing the Safety Logic
The following diagram illustrates the critical decision nodes in the handling process.

Start: Emilium Tosylate Handling Check Containment
(Hood/BSC Functional?)Fail (Stop)

Don PPE:
Double Nitrile, Goggles, Tyvek

Pass Neutralize Static
(Ionizer/Gun)

Weighing Process
(Closed Enclosure)

Minimize Dust

Immediate Solubilization
(Sequester Dust)Preferred Path

Disposal:
Solid Hazardous Waste

Dry Waste

Decon: 10% Surfactant Wipe

Click to download full resolution via product page

Figure 1: Critical Control Point Workflow for handling potent cardiac agents.
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Emergency Response & First Aid
Mechanism of Injury: As an antiarrhythmic, overdose leads to myocardial depression.

Inhalation: Remove victim to fresh air immediately. Do not let them walk; transport via

stretcher to minimize cardiac demand. Call Emergency Services.

Skin Contact: Wash with soap and copious water for 15 minutes. Do not use alcohol

(enhances absorption).

Eye Contact: Flush for 15 minutes. Seek medical attention immediately.

Disposal & Deactivation
Do not dispose of down the drain.

Solid Waste: Collect all gloves, weighing boats, and contaminated Kimwipes in a dedicated

"Cytotoxic/High Potency" waste bag (usually yellow or clearly labeled).

Liquid Waste: Collect aqueous or organic solutions in a container labeled: "Hazardous

Waste: Emilium Tosylate - Toxic/Cardioactive."

Destruction: Incineration is the preferred method for quaternary ammonium salts to ensure

complete thermal decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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